Cas no 1823270-79-6 (5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid)

5-tert-Butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid is a versatile heterocyclic building block used in organic synthesis and medicinal chemistry. Its key advantages include a stable tert-butoxycarbonyl (Boc) protecting group, which enhances handling and storage stability while allowing selective deprotection under mild acidic conditions. The oxazolo[4,5-c]pyridine scaffold offers structural diversity for designing bioactive compounds, particularly in pharmaceutical research targeting CNS and enzyme modulation. The carboxylic acid functionality provides a reactive site for further derivatization, facilitating conjugation or amide bond formation. This compound is particularly valuable in peptidomimetics and scaffold-based drug discovery due to its rigid heterocyclic core and synthetic flexibility.
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid structure
1823270-79-6 structure
Product Name:5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
CAS No:1823270-79-6
MF:C12H16N2O5
MW:268.265843391418
CID:5304242
Update Time:2026-03-10

5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
    • SB75203
    • Inchi: 1S/C12H16N2O5/c1-12(2,3)19-11(17)14-5-4-8-7(6-14)13-9(18-8)10(15)16/h4-6H2,1-3H3,(H,15,16)
    • InChI Key: FLWVTKILXONCSK-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2=C(CC1)OC(C(=O)O)=N2)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 379
  • XLogP3: 1
  • Topological Polar Surface Area: 92.9

5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU6451-1G
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
1823270-79-6 95%
1g
¥ 8,560.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU6451-100mg
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
1823270-79-6 95%
100mg
¥2565.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU6451-250mg
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
1823270-79-6 95%
250mg
¥3423.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU6451-500mg
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
1823270-79-6 95%
500mg
¥5704.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU6451-1g
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
1823270-79-6 95%
1g
¥8553.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU6451-100.0mg
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
1823270-79-6 95%
100.0mg
¥2565.0000 2024-07-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU6451-250.0mg
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
1823270-79-6 95%
250.0mg
¥3423.0000 2024-07-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU6451-500.0mg
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
1823270-79-6 95%
500.0mg
¥5704.0000 2024-07-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU6451-1.0g
5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid
1823270-79-6 95%
1.0g
¥8553.0000 2024-07-23

Additional information on 5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid

5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid

The compound 5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid (CAS No. 1823270-79-6) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. Its unique structure, characterized by the presence of an oxazolo[4,5-c]pyridine ring system and a tert-butoxycarbonyl group, makes it a subject of interest for researchers exploring novel chemical entities and their applications.

Recent studies have highlighted the importance of oxazolo[4,5-c]pyridine derivatives in drug discovery. These compounds are known to exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The tert-butoxycarbonyl (Boc) group attached at the 5-position of the oxazolo ring plays a crucial role in modulating the physicochemical properties of the molecule. This group not only enhances the stability of the compound but also serves as a protective group during synthetic procedures.

The synthesis of 5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the oxazolo[4,5-c]pyridine core. This is followed by the introduction of the tert-butoxycarbonyl group through a nucleophilic substitution or coupling reaction. The carboxylic acid functionality at the 2-position is often introduced via hydrolysis or other functional group transformations.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have demonstrated that oxazolo[4,5-c]pyridine derivatives can act as inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound can modulate kinase activity, making it a candidate for anticancer therapies.

In addition to its pharmacological applications, 5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have explored its role as a building block for constructing advanced materials with tailored optical and electrical properties.

The oxazolo[4,5-c]pyridine ring system is particularly interesting due to its aromaticity and ability to participate in various supramolecular interactions. These interactions are critical in determining the compound's solubility, stability, and bioavailability—key factors in drug delivery systems. The presence of the tert-butoxycarbonyl group further enhances these properties by introducing steric bulk and hydrogen bonding capabilities.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and dynamic behavior in solution. Such information is invaluable for understanding its interactions with biological targets and optimizing its pharmacokinetic profile.

In conclusion, 5-tert-butoxycarbonyl-6,7-dihydro-4H-oxazolo[4,5-c]pyridine-2-carboxylic acid represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop novel drugs and advanced materials. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.